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Compound Name: Tangeretin

Cat. No.: B192479

Audience: Researchers, scientists, and drug development professionals.
Introduction

Tangeretin, a polymethoxylated flavone found predominantly in citrus peels, is recognized for
its potential health benefits, including anti-tumor, neuroprotective, and cholesterol-lowering
properties.[1] This application note details a simple, cost-effective, and precise UV-visible
spectrophotometric method for the quantitative estimation of tangeretin. The described
protocol is validated according to the International Conference on Harmonisation (ICH)
guidelines and is suitable for routine analysis of tangeretin in various samples, including
extracts from natural products.[1][2]

Principle

The method is based on the principle that tangeretin exhibits strong absorbance in the
ultraviolet (UV) region of the electromagnetic spectrum. The wavelength of maximum
absorbance (Amax) for tangeretin has been determined to be 327 nm.[1][2] By measuring the
absorbance of a sample solution at this wavelength, the concentration of tangeretin can be
determined using a calibration curve prepared with standard solutions of known concentrations.
This relationship is governed by the Beer-Lambert law, which states that the absorbance of a
solution is directly proportional to the concentration of the analyte.

Instrumentation and Materials
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e Instrumentation: A double-beam UV-Visible Spectrophotometer with a spectral bandwidth of
1nm.

e Reagents and Standards:
o Tangeretin reference standard (purity >98%)
o Methanol (HPLC grade)
o Water (deionized or distilled)
o Glassware: Calibrated volumetric flasks, pipettes, and quartz cuvettes.

Experimental Protocols
Preparation of Standard Stock Solution

e Accurately weigh 10 mg of tangeretin reference standard.
o Transfer the standard to a 10 mL calibrated volumetric flask.

e Dissolve the standard in a small amount of methanol and then make up the volume to 10 mL
with the same solvent to obtain a stock solution of 1000 pg/mL.

e From this stock solution, prepare a working stock solution of 100 pg/mL by diluting 1 mL to
10 mL with a co-solvent system of methanol and water (25:75 v/v).

Determination of Wavelength of Maximum Absorbance
(Amax)

e From the working stock solution (100 pg/mL), prepare a dilution to obtain a concentration of
10 pg/mL using the co-solvent system (methanol:water, 25:75 v/v).

e Scan this solution over the UV-visible range of 200-800 nm using the co-solvent system as a
blank.

e The wavelength at which maximum absorbance is observed is the Amax for tangeretin. The
reported Amax is 327 nm. Other studies have reported maximum absorbance at wavelengths
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of 210 nm, 250 nm, 270 nm, and 334 nm.

Preparation of Calibration Curve

Prepare a series of calibration standards by appropriately diluting the working stock solution
(100 pg/mL) with the co-solvent system to achieve concentrations in the range of 0.5-10
pg/mL.

Measure the absorbance of each calibration standard at 327 nm using the co-solvent system
as a blank.

Plot a graph of absorbance versus concentration.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢) and the
correlation coefficient (R?).

Sample Preparation (Example: Orange Peel Powder)

Dry the orange peel in a vacuum oven at 60°C to a constant weight and then pulverize it into
a powder (approximately 40-mesh).

Extract the tangeretin from the powder using a suitable method such as Soxhlet extraction
or ultrasonic extraction with methanol. For ultrasonic extraction, a solvent-to-solid ratio of 20
mL/g can be used, with extraction performed in an ultrasonic water bath for 60 minutes.

Combine the extracts and concentrate them under reduced pressure.

Reconstitute the residue in the co-solvent system (methanol:water, 25:75 v/v) to an
appropriate concentration to fall within the linear range of the calibration curve.

Filter the final solution through a 0.45 um membrane filter prior to analysis.

Estimation of Tangeretin in Sample

Measure the absorbance of the prepared sample solution at 327 nm using the co-solvent
system as a blank.
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» Calculate the concentration of tangeretin in the sample using the equation of the line

obtained from the calibration curve.

Method Validation Summary

The described UV spectrophotometric method has been validated according to ICH guidelines,

demonstrating its suitability for the intended purpose. The validation parameters are

summarized in the table below.

Parameter Result Reference
Wavelength of Maximum
327 nm
Absorbance (Amax)
Linearity Range 0.5-10 pg/mL
Correlation Coefficient (R?) 0.9999

Accuracy (% Recovery)

98.29% - 100.02%

Precision (% RSD)

- Intra-day <2%
- Inter-day <2%
Limit of Detection (LOD) 0.77 pg/mL
Limit of Quantitation (LOQ) 2.33 pg/mL

Robustness

The method is robust for small
variations in the percentage of
methanol in the co-solvent

system.

Ruggedness (% RSD)

< 2% (when analyzed on
different instruments in
different labs)

Experimental Workflow
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Caption: Experimental workflow for tangeretin estimation.

Conclusion

The UV-visible spectrophotometric method described provides a simple, rapid, accurate, and
precise means for the quantitative estimation of tangeretin. Its successful validation in
accordance with ICH guidelines ensures the reliability of the results, making it a valuable tool
for quality control and research in the pharmaceutical and nutraceutical industries. The
application of this method to determine tangeretin content in orange peel powder extracts has
demonstrated its practical utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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